(1-methyl-1H-imidazol-5-yl)(3-thienyl)methanone

• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• IUPAC Name: (3-methylimidazol-4-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C9H8N2OS/c1-11-6-10-4-8(11)9(12)7-2-3-13-5-7/h2-6H,1H3
• InChI Key: XGSVQOPNDHXYSG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(=O)C2=CSC=C2

Description

(1-methyl-1H-imidazol-5-yl)(3-thienyl)methanone is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-Bromo-1-methyl-imidazole (18.8 g, 117 mmol) in dichloromethane (50 mL) was added dropwise ethylmagnesium bromide (3 M in Et2O, 38.9 mL, 117 mmol). After stirring at room temperature for 30 min, the reaction mixture was cooled down to 0° C. with an ice-brine bath and N-methoxy-N-methylthiophene-3-carboxamide (20.0 g, 117 mmol) was added dropwise. The mixture was stirred for 3.5 h at room temperature. The mixture was worked-up by addition of water (400 mL), then acidified with aq. HCl (1 M) until pH=7. After extraction with dichloromethane (3×100 mL), the organic layers were washed with water (100 mL) then dried over MgSO4 and concentrated in vacuo. Purification of the residue on silica gel afforded (1-methyl-1H-imidazol-5-yl)(3-thienyl)methanone [11.6 g, yield 41%; HPLC/MS: m/z=193 (M+H); log P(HCOOH)=0.43].